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1,2-Dichloro-1,1,3,3,3-

pentafluoropropane

Cat. No.: B1293494 Get Quote

Technical Support Center: HCFC-225da Material
Compatibility
This technical support center provides guidance for researchers, scientists, and drug

development professionals on addressing material incompatibility issues with elastomers and

plastics when using the solvent HCFC-225da (also known by its trade name Asahiklin AK-225).

Due to the phase-out of HCFC-225da, detailed manufacturer compatibility data is limited.

Therefore, this guide emphasizes best practices for in-house compatibility testing and

troubleshooting.

Frequently Asked Questions (FAQs)
Q1: What is HCFC-225da and why is specific compatibility data hard to find?

A1: HCFC-225da is a hydrochlorofluorocarbon solvent that was marketed under trade names

such as Asahiklin AK-225. It was used for precision cleaning and as a carrier fluid. Due to its

ozone-depleting potential, its production and import were phased out under the Montreal

Protocol, with a deadline of December 31, 2014, for its use in the United States.[1][2] This

phase-out is the primary reason for the limited availability of comprehensive, up-to-date

manufacturer's chemical compatibility data.
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Q2: What are the general signs of incompatibility between HCFC-225da and elastomers or

plastics?

A2: Incompatibility can manifest in several ways, including:

Swellin g: The material absorbs the solvent, leading to an increase in volume and a decrease

in mechanical strength.

Shrinkage: The solvent extracts plasticizers or other components from the material, causing

it to shrink and become brittle.

Crazing and Cracking: The appearance of fine, web-like cracks on the surface of plastics,

which can propagate and lead to failure, especially under stress.[3][4]

Softening or Hardening: A noticeable change in the material's durometer or flexibility.

Discoloration: A change in the color of the material.

Dissolution: The material dissolves in the solvent.

Q3: The product literature for AK-225 states it is "safe on most plastics." Which plastics are

generally considered compatible?

A3: While specific data is scarce, solvents in this class are often compatible with a range of

common laboratory plastics. However, "safe on most plastics" is a general statement, and

testing is crucial. Some plastics, particularly amorphous polymers, may be more susceptible to

stress cracking.[5]

Q4: The MSDS for AK-225 lists Viton™, Buna, and Neoprene as suitable glove materials. Does

this imply compatibility for other applications?

A4: While this suggests a degree of resistance for short-term contact, it does not guarantee

long-term compatibility for components such as seals, gaskets, or tubing.[3] The requirements

for continuous immersion or prolonged exposure are much more stringent than for intermittent

contact as a protective glove.
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Problem: My plastic component (e.g., a microfluidic chip, a connector) is showing fine cracks

(crazing) after exposure to HCFC-225da.

Possible Cause: Environmental Stress Cracking (ESC). This occurs when a material is under

tensile stress (which can be residual from manufacturing) and is exposed to an aggressive

chemical.[3][5]

Solution:

Reduce Stress: Anneal the plastic component prior to exposure to relieve molded-in

stress.

Material Selection: Switch to a more chemically resistant polymer. Semi-crystalline

polymers often exhibit better resistance to ESC than amorphous ones.[3]

Minimize Exposure: If possible, reduce the contact time between the solvent and the

plastic component.

Problem: My elastomeric O-ring has swollen and failed after being in contact with HCFC-

225da.

Possible Cause: Solvent absorption. The elastomer has absorbed the HCFC-225da, causing

it to swell and lose its sealing properties and mechanical strength.

Solution:

Material Selection: Choose an elastomer with a higher chemical resistance to chlorinated

solvents. Fluoroelastomers (FKM, e.g., Viton™) or perfluoroelastomers (FFKM) are often

good candidates for aggressive chemical environments.

Perform Compatibility Testing: Conduct immersion testing as detailed in the Experimental

Protocols section below to quantify the swelling and changes in mechanical properties of

alternative elastomers.

Problem: After cleaning with HCFC-225da, my plastic component appears cloudy or opaque.

Possible Cause: Solvent-induced crystallization or surface etching.
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Solution:

Visual Inspection: Examine the surface under magnification to determine if the cloudiness

is due to micro-cracks (crazing) or a uniform change in the material's surface.

Test Alternative Solvents: If available and appropriate for your application, test alternative,

less aggressive cleaning agents.

Material Change: Select a plastic that is known to be more resistant to the solvent.

Experimental Protocols
A standardized approach to testing material compatibility is crucial. The following protocols are

based on the principles outlined in ASTM D543, "Standard Practices for Evaluating the

Resistance of Plastics to Chemical Reagents."[1][6][7][8]

1. Gravimetric Analysis (Weight Change)

Objective: To determine the percentage change in mass of a material after immersion in

HCFC-225da.

Methodology:

Cut at least three representative samples of the elastomer or plastic to be tested.

Clean the samples with a non-aggressive solvent (e.g., isopropyl alcohol) and dry them

thoroughly in a vacuum oven at a temperature appropriate for the material until a constant

weight is achieved.

Weigh each sample to the nearest 0.1 mg on an analytical balance. This is the initial

weight (W_i).

Completely immerse the samples in HCFC-225da in a sealed container to prevent

evaporation.

After a predetermined time (e.g., 24, 48, 72 hours) at a controlled temperature, remove the

samples from the solvent.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://ecolink.com/info/still-using-ak-225-hcfc-225cacb/
https://www.cleanersolutions.org/layout/set/print/content/download/20780/707169/version/1/file/AK+225+MSDS.pdf
https://www.lookpolymers.com/pdf/Asahi-Glass-ASAHIKLIN-AK-225-Hydrochlorofluorocarbon-Solvent.pdf
https://www.2spi.com/catalog/documents/00025-xk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quickly pat the samples dry with a lint-free cloth and immediately weigh them. This is the

final weight (W_f).

Calculate the percentage weight change using the formula: ((W_f - W_i) / W_i) * 100.

2. Dimensional Analysis (Volume Change/Swelling)

Objective: To quantify the change in the physical dimensions of the material.

Methodology:

Prior to immersion, measure the dimensions (length, width, thickness, or diameter) of each

sample using calibrated calipers.

Calculate the initial volume (V_i).

After immersion and weighing, re-measure the dimensions to determine the final volume

(V_f).

Calculate the percentage volume change: ((V_f - V_i) / V_i) * 100.

3. Hardness Testing (Durometer Change)

Objective: To assess changes in the material's hardness.

Methodology:

Measure the initial hardness of the material samples using a durometer (Shore A for

elastomers, Shore D for plastics) according to ASTM D2240.

After the immersion period, re-measure the hardness of the samples.

Report the change in durometer points.

Data Presentation
Table 1: Material Compatibility with HCFC-225da (Hypothetical Data)
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Material Type
% Weight
Change
(72 hrs)

% Volume
Change
(72 hrs)

Hardness
Change
(Shore
A/D)

Visual
Observati
on

Compatib
ility
Rating

Viton™

(FKM)
Elastomer +1.2% +1.5%

-1 (Shore

A)
No change Excellent

Buna-N

(NBR)
Elastomer +8.5% +10.2%

-5 (Shore

A)

Slight

swelling
Good

Silicone

(VMQ)
Elastomer +15.7% +18.3%

-12 (Shore

A)

Significant

swelling
Poor

PTFE Plastic <0.1% <0.1% No change No change Excellent

Polypropyl

ene (PP)
Plastic +0.5% +0.8% No change No change Excellent

Polycarbon

ate (PC)
Plastic +2.1% +2.5%

-2 (Shore

D)

Crazing

observed

Not

Recommen

ded

Compatibility Rating Key:

Excellent: Minimal change in properties.

Good: Moderate changes, may be suitable for some applications.

Fair: Significant changes, use with caution.

Poor: Severe changes, not recommended.

Not Recommended: Severe degradation, cracking, or dissolution.
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Caption: Workflow for Material Compatibility Testing.
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Caption: Troubleshooting Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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